Cas no 2138563-28-5 (8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane)
8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane Chemical and Physical Properties
Names and Identifiers
-
- EN300-1168012
- 8-fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
- 2138563-28-5
- 8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
-
- Inchi: 1S/C12H14FN3O4S/c13-11-5-14-6-12(11)7-15(8-12)21(19,20)10-3-1-9(2-4-10)16(17)18/h1-4,11,14H,5-8H2
- InChI Key: MBAKNRJMBUTBDC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC2(CNCC2F)C1)(=O)=O
Computed Properties
- Exact Mass: 315.06890527g/mol
- Monoisotopic Mass: 315.06890527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 104Ų
8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1168012-1.0g |
2138563-28-5 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1168012-50mg |
2138563-28-5 | 50mg |
$827.0 | 2023-10-03 | |||
| Enamine | EN300-1168012-100mg |
2138563-28-5 | 100mg |
$867.0 | 2023-10-03 | |||
| Enamine | EN300-1168012-250mg |
2138563-28-5 | 250mg |
$906.0 | 2023-10-03 | |||
| Enamine | EN300-1168012-500mg |
2138563-28-5 | 500mg |
$946.0 | 2023-10-03 | |||
| Enamine | EN300-1168012-1000mg |
2138563-28-5 | 1000mg |
$986.0 | 2023-10-03 | |||
| Enamine | EN300-1168012-2500mg |
2138563-28-5 | 2500mg |
$1931.0 | 2023-10-03 | |||
| Enamine | EN300-1168012-5000mg |
2138563-28-5 | 5000mg |
$2858.0 | 2023-10-03 | |||
| Enamine | EN300-1168012-10000mg |
2138563-28-5 | 10000mg |
$4236.0 | 2023-10-03 |
8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane: A Comprehensive Overview
8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane, identified by the CAS registry number CAS No. 2138563-28-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically nitrogen or oxygen. The structure of this compound is particularly interesting due to its spiro ring system and the presence of a fluorine atom and a nitrobenzenesulfonyl group, which contribute to its unique chemical properties.
The synthesis of 8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane involves a multi-step process that typically begins with the preparation of the spiro ring system. The introduction of the fluorine atom and the nitrobenzenesulfonyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient methods for constructing such complex molecules, leveraging techniques such as microwave-assisted synthesis and catalytic processes.
One of the most promising applications of this compound lies in its potential as a precursor for drug development. The spiro ring system is known to confer unique pharmacokinetic properties, making it an attractive target for researchers in the pharmaceutical industry. The presence of the fluorine atom enhances lipophilicity, while the nitrobenzenesulfonyl group contributes to bioisosteric effects, potentially improving the compound's ability to interact with biological targets.
Recent studies have explored the use of CAS No. 2138563-28-5 in medicinal chemistry, particularly in the design of inhibitors for various enzymes and receptors. For instance, researchers have investigated its role as a kinase inhibitor, demonstrating potential activity against key signaling pathways involved in cancer progression. These findings highlight the compound's versatility and its potential to contribute to the development of novel therapeutic agents.
In addition to its pharmacological applications, 8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Ongoing research is focused on optimizing its electronic characteristics through structural modifications and functionalization.
The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of CAS No. 2138563-28-5 becomes crucial. Preliminary studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments.
In conclusion, 8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane, or CAS No. 2138563-28-5, represents a versatile and multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its complex structure and unique properties continue to inspire innovative research directions, underscoring its importance as a valuable tool in modern chemistry.
2138563-28-5 (8-Fluoro-2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)